Cas no 63677-40-7 (1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester
• CAS No: 63677-40-7
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 425971
• PubChem ID: 13143855
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester
• ethyl [1,2,4]triazolo[3,4-a]phthalazine-3-carboxylate
• 63677-40-7
• DTXSID90521592

• Inchi： 1S/C12H10N4O2/c1-2-18-12(17)11-15-14-10-9-6-4-3-5-8(9)7-13-16(10)11/h3-7H,2H2,1H3
• InChI Key： WTCXNMWNQFMXTH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NN=C2C3C=CC=CC=3C=NN21)=O

Computed Properties

• Exact Mass: 242.0805
• Monoisotopic Mass: 242.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.38